Cas no 1428372-84-2 (N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)
N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- VU0548998-1
- 1428372-84-2
- N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- AKOS024557911
- N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
- F6433-0155
- N-(6-indol-1-ylpyrimidin-4-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
-
- Inchi: 1S/C21H16N4O3/c26-21(18-12-27-16-7-3-4-8-17(16)28-18)24-19-11-20(23-13-22-19)25-10-9-14-5-1-2-6-15(14)25/h1-11,13,18H,12H2,(H,22,23,24,26)
- InChI Key: UFDMVELOANLUTF-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1C(NC1=CC(=NC=N1)N1C=CC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 372.12224039g/mol
- Monoisotopic Mass: 372.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 78.3Ų
N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6433-0155-2μmol |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6433-0155-5μmol |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6433-0155-10μmol |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6433-0155-20μmol |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6433-0155-1mg |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6433-0155-2mg |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6433-0155-3mg |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6433-0155-4mg |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6433-0155-5mg |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6433-0155-10mg |
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1428372-84-2 | 10mg |
$79.0 | 2023-09-09 |
N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Comprehensive Overview of N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1428372-84-2)
The compound N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1428372-84-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique molecular structure combining an indole moiety, a pyrimidine ring, and a benzodioxine scaffold, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders.
In recent years, the demand for novel small-molecule inhibitors and activators has surged, driven by advancements in precision medicine and targeted therapy. The structural features of N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide make it a promising candidate for further investigation. Its heterocyclic components are known to enhance binding affinity and selectivity, addressing key challenges in drug development. This aligns with the growing trend of exploring fragment-based drug design and scaffold hopping strategies to optimize therapeutic efficacy.
One of the most frequently searched topics in the context of this compound is its potential application in kinase inhibition. Kinases are a major focus in oncology research, and the pyrimidine core of this molecule suggests possible activity against specific kinase targets. Additionally, the indole group is a common pharmacophore in many FDA-approved drugs, further highlighting its relevance. Researchers and pharmaceutical companies are actively investigating its structure-activity relationship (SAR) to unlock its full therapeutic potential.
Another area of interest is the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Given the increasing emphasis on drug-likeness and oral bioavailability, understanding these parameters is crucial for its development. The benzodioxine moiety, in particular, may contribute to improved metabolic stability, a key factor in reducing off-target effects and enhancing patient compliance.
From a synthetic chemistry perspective, the preparation of N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves multi-step reactions, often requiring catalysis and regioselective functionalization. This complexity underscores the importance of green chemistry principles to minimize environmental impact. Recent advancements in flow chemistry and microwave-assisted synthesis could offer more efficient routes to its production, addressing scalability challenges.
In conclusion, N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1428372-84-2) represents a compelling case study in modern drug discovery. Its multifaceted structure and potential applications align with current trends in personalized medicine and computational chemistry. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, offering hope for patients with unmet medical needs.
1428372-84-2 (N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)